Cas no 26439-19-0 (2,3-Butanediol,2,3-dimethanesulfonate)

• Product name: 2,3-Butanediol,2,3-dimethanesulfonate
• CAS No: 26439-19-0
• MF: C₆H₁₄O₆S₂
• MW: 246.30176
• CID: 287493
• PubChem ID: 99909

2,3-Butanediol,2,3-dimethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,2,3-dimethanesulfonate
• 1,2-dimethyl-1,2-ethanedithiol
• 1,2-Dimethylethylene dimethanesulfonate
• 2,3-Bis-methansulfonyloxy-butan
• 2,3-Butanedithiol
• 2,3-butylene dithioglycol
• 2,3-C4H8(SH)2
• 2,3-Dimercaptobutane
• 2.3-Dimercapto-butan
• AC1LC5PD
• ACMC-1CSZH
• Butan-2,3-dithiol
• butane-2,3-diyl dimethanesulfonate
• DSSTox_CID_27089
• EINECS 224-870-8
• FEMA No. 3477
• meso-2,3-bis(methanesulfonyloxy)butane
• 2,3-Butanediol, dimethanesulfonate
• SCHEMBL1822384
• 26439-19-0
• NSC-260661
• DTXSID00949324
• dimethanesulphonyloxybutane
• butane-2,3-diol dimethanesulfonate
• NSC 260661
• (2R,3R)-Butanediol bis(methanesulfonate)
• WRAXODRAAIYKAW-UHFFFAOYSA-N
• NSC260661

• Inchi： InChI=1S/C6H14O6S2/c1-5(11-13(3,7)8)6(2)12-14(4,9)10/h5-6H,1-4H3
• InChI Key： WRAXODRAAIYKAW-UHFFFAOYSA-N
• SMILES： CS(OC(C(OS(=O)(C)=O)C)C)(=O)=O

Computed Properties

• Exact Mass: 246.02322
• Monoisotopic Mass: 246.02318051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 104Ų
• XLogP3: -0.1

Experimental Properties

• PSA: 86.74
• LogP: 1.87740